Cas no 896290-58-7 (N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(2-methylphenoxy)acetamide)

• Product Name: N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(2-methylphenoxy)acetamide
• CAS No: 896290-58-7
• MF: C₁₉H₁₉FN₂O₃
• MW: 342.364168405533
• CID: 6135941
• PubChem ID: 18573373
• Update Time: 2025-05-30

N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(2-methylphenoxy)acetamide
• N-[1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl]-2-(2-methylphenoxy)acetamide
• Acetamide, N-[1-(3-fluorophenyl)-5-oxo-3-pyrrolidinyl]-2-(2-methylphenoxy)-
• 896290-58-7
• N-(1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl)-2-(o-tolyloxy)acetamide
• F2539-0778
• AKOS024658480

• Inchi： 1S/C19H19FN2O3/c1-13-5-2-3-8-17(13)25-12-18(23)21-15-10-19(24)22(11-15)16-7-4-6-14(20)9-16/h2-9,15H,10-12H2,1H3,(H,21,23)
• InChI Key： DETMRGLORSPUOQ-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=CC(F)=C2)C1)(=O)COC1=CC=CC=C1C

Computed Properties

• Exact Mass: 342.13797063g/mol
• Monoisotopic Mass: 342.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 641.3±55.0 °C(Predicted)
• pka: 13.22±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(2-methylphenoxy)acetamide

Comprehensive Overview of N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(2-methylphenoxy)acetamide (CAS No. 896290-58-7)

N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(2-methylphenoxy)acetamide (CAS No. 896290-58-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of novel therapeutic agents. The presence of a fluorophenyl group and a pyrrolidinone moiety makes it a valuable intermediate in drug synthesis, particularly for targeting neurological and inflammatory pathways.

The chemical properties of N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(2-methylphenoxy)acetamide include a molecular weight of approximately 342.36 g/mol and a purity level that often exceeds 98%, making it suitable for high-precision applications. Researchers have noted its stability under standard laboratory conditions, which enhances its utility in long-term studies. The compound's solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol further broadens its applicability in various experimental setups.

One of the most compelling aspects of CAS No. 896290-58-7 is its potential in addressing neurodegenerative diseases, a hot topic in contemporary medical research. With the global rise in conditions such as Alzheimer's and Parkinson's disease, scientists are increasingly exploring compounds like this for their neuroprotective properties. Preliminary studies suggest that the fluorophenyl component may interact with specific receptors in the brain, offering a pathway to mitigate neuronal damage.

In addition to its neurological applications, N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(2-methylphenoxy)acetamide has shown promise in the field of anti-inflammatory drug development. Inflammation is a common underlying factor in many chronic diseases, and the search for effective inhibitors is a priority in pharmaceutical research. The compound's ability to modulate inflammatory markers has been demonstrated in vitro, sparking interest in its potential as a lead compound for new therapies.

The synthesis of CAS No. 896290-58-7 involves a multi-step process that emphasizes precision and yield optimization. Key steps include the coupling of 3-fluorophenyl derivatives with pyrrolidinone intermediates, followed by acetylation. Advances in green chemistry have also influenced the production methods, with researchers exploring catalysts and solvents that minimize environmental impact. This aligns with the growing demand for sustainable practices in chemical manufacturing.

Market trends indicate a rising demand for N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(2-methylphenoxy)acetamide, particularly in North America and Europe, where pharmaceutical R&D investments are robust. The compound's versatility and potential for customization make it a sought-after ingredient in drug discovery pipelines. Suppliers and manufacturers are increasingly focusing on scalability and purity to meet the needs of academic and industrial researchers.

For those seeking to purchase CAS No. 896290-58-7, it is essential to verify the supplier's credentials and the compound's certificate of analysis (CoA). Reputable vendors provide detailed documentation, including HPLC chromatograms and NMR spectra, to ensure quality and consistency. Storage recommendations typically include keeping the compound in a cool, dry place, away from light and moisture, to preserve its integrity.

In summary, N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-2-(2-methylphenoxy)acetamide (CAS No. 896290-58-7) represents a fascinating area of research with broad implications for medicine and biochemistry. Its unique structure and functional groups offer multiple avenues for exploration, from neurodegenerative diseases to inflammatory conditions. As scientific understanding deepens, this compound is likely to play an increasingly prominent role in the development of next-generation therapeutics.